N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H14F2N2O2/c1-18-9-11(4-6-14(18)20)15(21)19(2)8-10-3-5-12(16)7-13(10)17/h3-7,9H,8H2,1-2H3
• InChI Key: YMQCXUFHCRURQU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C(=O)N(C)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H14F2N2O2
• Molecular Weight: 292.28 g/mol

Description

N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide, also known as DPA-714, is a compound that has gained significant attention in scientific research due to its potential applications in the field of neuroinflammation. This compound is a selective ligand for the translocator protein 18 kDa (TSPO), which is found in high concentrations in activated microglia and astrocytes in the brain.

Mechanism of Action

N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide binds to TSPO, which is located on the outer mitochondrial membrane of activated microglia and astrocytes. TSPO is involved in the regulation of mitochondrial function, cholesterol transport, and cell death. Binding of N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide to TSPO results in the modulation of these processes, leading to the activation of microglia and astrocytes and the release of proinflammatory cytokines.
Biochemical and Physiological Effects:
N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to increase the expression of proinflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the production of reactive oxygen species and to decrease mitochondrial respiration. These effects contribute to the activation of microglia and astrocytes and the promotion of neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide in lab experiments is its selectivity for TSPO. This allows for the specific targeting of activated microglia and astrocytes in the brain, which can be useful for studying neuroinflammatory processes. However, there are also some limitations to using N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide. One of the main limitations is the potential for off-target effects, as TSPO is also expressed in other tissues outside of the brain. Additionally, the use of N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide in lab experiments can be costly and time-consuming.

Future Directions

There are several future directions for research involving N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide. One area of focus is the development of new imaging techniques that can be used to detect and monitor neuroinflammatory processes in vivo. Another area of focus is the development of new compounds that can selectively target TSPO and modulate neuroinflammatory processes. Additionally, there is a need for further research to better understand the role of neuroinflammation in various neurological disorders and to develop new therapeutic strategies for treating these conditions.
Conclusion:
In summary, N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide is a compound that has significant potential for use in scientific research related to neuroinflammation. Its selectivity for TSPO and its ability to image activated microglia and astrocytes make it a useful tool for studying neuroinflammatory processes in various neurological disorders. Further research is needed to fully understand the biochemical and physiological effects of N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide and to develop new imaging techniques and therapeutic strategies for treating neuroinflammatory conditions.

Synthesis Methods

The synthesis of N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide involves the reaction of 2,4-difluorobenzylamine with ethyl 3-oxo-4,6-dimethylpyridine-1-carboxylate in the presence of a base. The resulting intermediate is then treated with dimethylamine and hydrolyzed to yield N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-[(2,4-difluorophenyl)methyl]-N,1-dimethyl-6-oxopyridine-3-carboxamide has been extensively studied for its potential applications in the field of neuroinflammation. In particular, it has been shown to be a useful tool for imaging activated microglia and astrocytes in the brain using positron emission tomography (PET). This imaging technique can be used to detect and monitor neuroinflammatory processes in various neurological disorders such as Alzheimer's disease, multiple sclerosis, and Parkinson's disease.